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Compound of Interest

Compound Name: Phosphine oxide, tripropyl-

Cat. No.: B073959 Get Quote

An In-depth Technical Guide to Tripropylphosphine Oxide

CAS Number: 1496-94-2[1]

This technical guide provides a comprehensive overview of tripropylphosphine oxide, a

member of the trialkylphosphine oxide family. This document is intended for researchers,

scientists, and professionals in drug development and other scientific fields who are interested

in the properties, synthesis, and potential applications of this compound. While

tripropylphosphine oxide is less documented in scientific literature compared to its aryl-

substituted counterpart, triphenylphosphine oxide (TPPO), this guide consolidates the available

information to serve as a valuable technical resource.

Chemical and Physical Properties
Tripropylphosphine oxide is an organophosphorus compound with the chemical formula

C9H21OP.[1] It is characterized by a central phosphorus atom double-bonded to an oxygen

atom and single-bonded to three propyl groups. The polar P=O bond imparts a high dipole

moment to the molecule, influencing its physical and chemical properties.

The available quantitative data for tripropylphosphine oxide is summarized in the table below. It

is important to note that extensive experimental data for this specific compound is limited.
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Property Value Source

CAS Registry Number 1496-94-2 [1]

Molecular Formula C9H21OP [1]

Molecular Weight 176.24 g/mol [1]

IUPAC Name 1-dipropylphosphorylpropane [1]

Synthesis of Trialkylphosphine Oxides
A general and widely applicable method for the synthesis of trialkylphosphine oxides, including

tripropylphosphine oxide, involves a two-step process. The first step is the formation of a

Grignard reagent from an alkyl halide, which then reacts with phosphorus trichloride to form a

trialkylphosphine. The subsequent step is the oxidation of the trialkylphosphine to the

corresponding trialkylphosphine oxide.[2]

Experimental Protocol: General Synthesis of
Trialkylphosphine Oxides
Step 1: Synthesis of Trialkylphosphine via Grignard Reaction

In a flame-dried, three-necked flask equipped with a reflux condenser, a dropping funnel, and

a magnetic stirrer, place magnesium turnings.

Add a small amount of an alkyl halide (e.g., 1-bromopropane for the synthesis of

tripropylphosphine) dissolved in a suitable anhydrous ether solvent (e.g., diethyl ether or

tetrahydrofuran) to initiate the Grignard reaction.

Once the reaction has started, add the remaining alkyl halide solution dropwise to maintain a

gentle reflux.

After the addition is complete, reflux the mixture for an additional 30-60 minutes to ensure

the complete formation of the Grignard reagent.

Cool the Grignard reagent in an ice bath.
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Slowly add a solution of phosphorus trichloride in the same anhydrous ether solvent to the

cooled Grignard reagent with vigorous stirring.

After the addition is complete, allow the reaction mixture to warm to room temperature and

stir for several hours.

The reaction mixture is then worked up by carefully adding a saturated aqueous solution of

ammonium chloride to quench any unreacted Grignard reagent.

The organic layer containing the trialkylphosphine is separated, and the aqueous layer is

extracted with the ether solvent.

The combined organic extracts are dried over an anhydrous drying agent (e.g., magnesium

sulfate), filtered, and the solvent is removed under reduced pressure to yield the crude

trialkylphosphine.

Step 2: Oxidation of Trialkylphosphine to Trialkylphosphine Oxide

Dissolve the crude trialkylphosphine in a suitable solvent such as dichloromethane or

acetone.

Cool the solution in an ice bath.

Add an oxidizing agent, such as hydrogen peroxide or air/oxygen, to the solution.[3] The

oxidation of trialkylphosphines with air is often spontaneous at room temperature.[3]

Monitor the reaction by an appropriate method (e.g., TLC or GC) until the starting

trialkylphosphine is no longer present.

Upon completion, the reaction mixture is worked up to remove any excess oxidizing agent

and byproducts.

The solvent is removed under reduced pressure to yield the crude trialkylphosphine oxide,

which can be further purified by crystallization or chromatography.

Applications
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While specific applications for tripropylphosphine oxide are not extensively documented, the

broader class of trialkylphosphine oxides has established uses in several areas of chemistry

and industry.

Solvent Extraction
Trialkylphosphine oxides are effective extractants for a variety of metal ions and acids. Their

utility in solvent extraction is attributed to the strong Lewis basicity of the phosphoryl oxygen,

which can coordinate to metal cations and proton donors. For instance, trioctylphosphine oxide

(TOPO) is widely used for the extraction and separation of uranium and other metal ions from

ore leachates.[4] Trialkylphosphine oxides have also been investigated for the extraction of

phosphoric acid and for the removal of fluoride from aqueous systems.[5][6] It is plausible that

tripropylphosphine oxide could be employed in similar solvent extraction processes.

Nanoparticle Synthesis
Long-chain trialkylphosphine oxides, such as TOPO, are indispensable in the high-temperature

synthesis of high-quality nanocrystals.[4] They act as high-boiling point solvents and capping

agents, controlling the growth and stability of the nanoparticles.[4]

Analytical Data
Limited analytical data is publicly available for tripropylphosphine oxide. The PubChem

database provides some information on its GC-MS fragmentation.

m/z Relative Intensity

106 100

134 80

115541 Main library

Data from PubChem CID 73898[1]

Visualizations
Synthesis Workflow for Trialkylphosphine Oxides
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The following diagram illustrates the general workflow for the synthesis of trialkylphosphine

oxides.

Caption: General synthesis workflow for trialkylphosphine oxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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